Cas no 885273-92-7 (2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole)

• Product Name: 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole
• CAS No: 885273-92-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD06738529
• CID: 711074
• PubChem ID: 45480268
• Update Time: 2025-10-29

2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-2-methyl-4H-Pyrrolo[3,4-d]oxazole
• 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]oxazole
• 2-Methyl-5,6-dihydro-4H-pyrrolo[3,4-d]oxazole
• 4H-Pyrrolo[3,4-d]oxazole,5,6-dihydro-2-methyl-
• 4H-Pyrrolo[3,4-d]oxazole,5,6-dihydro-2-methyl
• 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole
• DTXSID30670270
• 885273-92-7
• SCHEMBL3623845
• CS-0135488
• IRZLXFBTKJAMFO-UHFFFAOYSA-N
• AB27318
• AT11085
• AKOS006295116
• 2-(4-BROMOPHENYL)-PROPANEDIOICACID,1,3-DIETHYLESTER
• FT-0757133
• PS-15647
• A862043
• MFCD06738529
• SY291678
• DB-077550

• MDL： MFCD06738529
• Inchi： 1S/C6H8N2O/c1-4-8-5-2-7-3-6(5)9-4/h7H,2-3H2,1H3
• InChI Key： IRZLXFBTKJAMFO-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=C1CNC2

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 38.1A^2

Experimental Properties

• Density: 1.162
• Boiling Point: 203.682°C at 760 mmHg
• Flash Point: 76.984°C
• Refractive Index: 1.518
• PSA: 38.06000
• LogP: 0.91500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole

2-Methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole (CAS No. 885273-92-7): A Comprehensive Overview

2-Methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole (CAS No. 885273-92-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrrolo-oxazole derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The molecular formula of this compound is C₇H₈N₂O, and it features a fused ring system comprising a pyrrole and an oxazole moiety.

The 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole structure is characterized by its rigid bicyclic framework, which imparts stability and unique electronic properties. This makes it an attractive scaffold for the development of novel pharmaceuticals and agrochemicals. Researchers have explored its potential as a building block in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. The presence of both nitrogen and oxygen atoms in the ring system allows for versatile hydrogen bonding interactions, enhancing its binding affinity to biological targets.

In the context of medicinal chemistry, 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole has been investigated for its role in modulating enzyme activity and receptor binding. Recent studies have highlighted its potential in the treatment of neurodegenerative diseases, owing to its ability to cross the blood-brain barrier. Additionally, its pyrrolo-oxazole core has been utilized in the synthesis of fluorescent probes, which are valuable tools for bioimaging and diagnostic applications.

The synthetic routes to 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole typically involve cyclization reactions of appropriately substituted precursors. One common method involves the condensation of 2-aminopyrrole derivatives with carbonyl compounds, followed by oxidative cyclization. Advances in green chemistry have also led to the development of more sustainable synthetic protocols, such as microwave-assisted reactions and catalyst-free conditions, which reduce the environmental impact of chemical synthesis.

From an industrial perspective, the demand for 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole has been steadily increasing, driven by its applications in the pharmaceutical and agrochemical sectors. Market analysts predict a compound annual growth rate (CAGR) of 6-8% over the next decade, reflecting its growing importance in high-value chemical intermediates. Companies specializing in fine chemicals and custom synthesis are actively investing in the scalable production of this compound to meet the rising demand.

In the realm of material science, 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole has shown promise as a precursor for the development of organic electronic materials. Its conjugated system and electron-rich nature make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are also exploring its potential in the design of molecular sensors for detecting environmental pollutants and hazardous substances.

The safety profile of 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole has been extensively studied, and it is generally regarded as a low-toxicity compound under standard handling conditions. However, as with any chemical, appropriate safety measures, such as the use of personal protective equipment (PPE) and proper ventilation, should be observed during its handling and storage. Regulatory compliance with local and international guidelines is essential to ensure safe usage in industrial and research settings.

Looking ahead, the future of 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole appears bright, with ongoing research uncovering new applications and synthetic methodologies. Its versatility and unique properties position it as a valuable asset in the toolkit of chemists and researchers across multiple disciplines. As the scientific community continues to explore its potential, 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole is poised to play a pivotal role in advancing innovation in chemistry and related fields.